Cas no 119018-17-6 (4(3H)-Pteridinone,5,8-dihydro-)

• Product Name: 4(3H)-Pteridinone,5,8-dihydro-
• CAS No: 119018-17-6
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 133008
• PubChem ID: 137121602
• Update Time: 2025-04-19

4(3H)-Pteridinone,5,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,5,8-dihydro-
• 4(1H)-Pteridinone, 5,8-dihydro- (9CI)
• 4(1H)-Pteridinone,5,8-dihydro-(9ci)
• 119018-17-6

• Inchi： 1S/C6H6N4O/c11-6-4-5(9-3-10-6)8-2-1-7-4/h1-3,7H,(H2,8,9,10,11)
• InChI Key： RTXWGTSLXWVUFM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)NC=CN2

Computed Properties

• Exact Mass: 149.04645
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 66.91